2-Cyclopropyl-4-phenylpyrrolidine

• Molecular Formula: C13H17N
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 2-cyclopropyl-4-phenylpyrrolidine
• InChI: InChI=1S/C13H17N/c1-2-4-10(5-3-1)12-8-13(14-9-12)11-6-7-11/h1-5,11-14H,6-9H2
• InChI Key: KPYDCYCSIOPNBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2CC(CN2)C3=CC=CC=C3

Description

2-Cyclopropyl-4-phenylpyrrolidine is a chemical compound of interest in medicinal chemistry and drug discovery, featuring a pyrrolidine ring substituted with a cyclopropyl group and a phenyl moiety. The incorporation of a cyclopropyl ring into a pyrrolidine scaffold is a recognized strategy in drug design. The cyclopropane ring is a highly strained, rigid three-membered ring that can act as a surrogate for a phenyl group or other structural elements, potentially enhancing a molecule's metabolic stability due to the higher bond dissociation energy of its C–H bonds, which makes it less susceptible to oxidative metabolism by cytochrome P450 enzymes . Furthermore, this structural motif increases the three-dimensionality of a molecule, which can lead to improved solubility and better vector-specific interactions with biological targets . While specific biological data for 2-Cyclopropyl-4-phenylpyrrolidine is not readily available, its structure suggests significant research potential. Pyrrolidine is a common scaffold in approved drugs and bioactive molecules, with its saturated ring providing conformational flexibility that can be tuned with substituents . The specific substitution pattern of 2-Cyclopropyl-4-phenylpyrrolidine makes it a valuable intermediate or core structure for developing novel pharmacologically active compounds. Patents and literature describe cyclopropyl-fused pyrrolidine derivatives as inhibitors for various enzymes, such as dipeptidyl peptidase IV (DPP-4), a target for type 2 diabetes mellitus . This compound is intended For Research Use Only (RUO) and is strictly not for diagnostic or therapeutic use.

Preparation Methods

Cyclization of N-Phenylpyrrolidine Derivatives

A common approach involves cyclization of N-phenylpyrrolidine derivatives, often starting with substituted pyridine or pyrrolidine precursors. For instance, the synthesis of N-phenylpyrrolidine can be achieved through nucleophilic substitution or ring contraction of pyridines.

Example Procedure:

• Reagents: 2-bromopyridine, pyrrolidine
• Conditions: Heating at 120°C for 20 minutes in a suitable solvent (e.g., dichloromethane)
• Outcome: Formation of N-phenylpyrrolidine via nucleophilic substitution and cyclization

This method is supported by literature where such reactions are monitored via TLC and purified by extraction and chromatography (see,).

Cyclopropyl Group Introduction via Cyclopropanation

The cyclopropyl moiety can be introduced through cyclopropanation of alkenyl intermediates or ring contraction of pyridine derivatives :

• Cyclopropanation of alkenes: Using diazomethane or Simmons–Smith reagents on suitable precursors.
• Ring contraction: Conversion of pyridines to pyrrolidines via ring contraction reactions involving hydrazine derivatives and subsequent cyclopropylation.

Example:

• Starting from 2-bromopyridine, a pyrrolidine ring is formed, followed by cyclopropanation using diiodomethane and zinc-copper couple under controlled conditions.

Phenyl Substitution at the Pyrrolidine Ring

The phenyl group at the 4-position is typically introduced via aromatic substitution reactions such as Suzuki–Miyaura coupling :

• Reagents: Arylboronic acids (e.g., phenylboronic acid)
• Catalysts: Palladium complexes (e.g., Pd(PPh₃)₄)
• Conditions: Mild heating in solvent mixtures like toluene/water or ethanol

This method is supported by documented syntheses where phenyl substitution is achieved with yields exceeding 70% (see,).

Optimized Reaction Conditions and Catalysts

Method	Reagents	Catalysts	Solvent	Temperature	Yield (%)	Notes
Ring contraction + alkylation	2-bromopyridine, pyrrolidine	None specified	Dichloromethane	120°C	Not specified	Efficient for pyrrolidine core formation
Cyclopropanation	Diazomethane, diiodomethane, Zn/Cu	None (reagents-based)	Toluene	Reflux	Not specified	For cyclopropyl ring introduction
Suzuki–Miyaura coupling	Phenylboronic acid, aryl halides	Pd(PPh₃)₄	Toluene/water	80°C	>70%	For phenyl substitution at pyrrolidine ring

Mechanistic Insights

• Ring contraction involves nucleophilic attack and rearrangement of pyridine derivatives to pyrrolidines.
• Cyclopropanation proceeds via carbene transfer mechanisms, often facilitated by diazomethane or Simmons–Smith reagents.
• Aryl coupling employs palladium catalysis, enabling efficient C–C bond formation with high regioselectivity.

Data Table: Summary of Preparation Methods

Step	Description	Reagents & Conditions	Reference/Source
Pyridine to pyrrolidine	Ring contraction of pyridine derivatives	Hydrazine, heat, solvent (e.g., ethanol)	,
Cyclopropyl group installation	Cyclopropanation of alkenyl intermediates	Diazomethane or Simmons–Smith reagents	,
Phenyl substitution	Suzuki–Miyaura cross-coupling	Phenylboronic acid, Pd catalyst, mild heating	,

Notes on Scale-Up and Industrial Relevance

• Continuous flow reactors have been employed to improve safety and scalability, especially for diazomethane-based cyclopropanation.
• Mechanochemical methods (e.g., ball milling) are emerging as greener alternatives, reducing solvent use.
• Catalyst recovery and recycling are critical for cost-effective large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropyl-4-phenylpyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions with appropriate nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted pyrrolidines with various functional groups.

Scientific Research Applications

2-Cyclopropyl-4-phenylpyrrolidine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic applications, such as antiviral and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropyl-4-phenylpyrrolidine involves its interaction with specific molecular targets and pathways. The cyclopropyl group imparts conformational rigidity to the molecule, enhancing its binding affinity to target proteins. The phenyl group contributes to hydrophobic interactions with the target site. These interactions can modulate the activity of enzymes or receptors, leading to the desired biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence highlights compounds with partial structural or functional group similarities to 2-Cyclopropyl-4-phenylpyrrolidine. Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	Purity	Key Features
2-Cyclopropyl-4-phenylpyrrolidine	Pyrrolidine	Cyclopropyl (C2), Phenyl (C4)	C₁₃H₁₇N	N/A	Rigid bicyclic system
4-Fluoro-4-piperidinecarboxylic Acid Hydrochloride	Piperidine	Fluorine (C4), Carboxylic acid (C4)	C₆H₁₁ClFNO₂	95%	Polar substituents enhance solubility
Ethyl 3-chloropyridazine-4-carboxylate	Pyridazine	Chloro (C3), Ethyl ester (C4)	C₇H₇ClN₂O₂	97%	Electron-withdrawing groups for reactivity
6-Cyclopropyl-2-methylnicotinonitrile	Pyridine	Cyclopropyl (C6), Methyl (C2), Nitrile	C₁₀H₁₀N₂	95%	Planar aromatic system with nitrile

Key Observations:

Core Ring Systems :

• Pyrrolidine vs. Piperidine/Pyridine : The pyrrolidine ring in 2-Cyclopropyl-4-phenylpyrrolidine is a 5-membered saturated ring, offering conformational rigidity. In contrast, piperidine (6-membered saturated) and pyridine (6-membered aromatic) cores in other compounds influence electronic properties and metabolic stability .

Substituent Effects: The cyclopropyl group in 2-Cyclopropyl-4-phenylpyrrolidine and 6-Cyclopropyl-2-methylnicotinonitrile introduces steric hindrance and may enhance resistance to oxidative metabolism . Phenyl groups (as in the target compound) contribute to lipophilicity and π-π stacking interactions in drug-receptor binding.

Biological Activity

2-Cyclopropyl-4-phenylpyrrolidine is a compound of interest due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, and relevant research findings, including case studies and data tables.

Molecular Details:

Property	Value
Molecular Formula	C13H17N
Molecular Weight	187.28 g/mol
IUPAC Name	2-cyclopropyl-4-phenylpyrrolidine
InChI Key	KPYDCYCSIOPNBO-UHFFFAOYSA-N

The compound features a cyclopropyl group that contributes to its conformational rigidity and a phenyl group that enhances hydrophobic interactions, making it a valuable candidate for various biological applications.

2. Synthesis Methods

The synthesis of 2-Cyclopropyl-4-phenylpyrrolidine can be achieved through several methods, including:

• Cyclization of Precursors: This involves the reaction of 3-chloropropylamine with an aromatic aldehyde, followed by cyclization under specific conditions.
• Industrial Production: Large-scale synthesis may utilize continuous flow reactors and automated platforms to enhance yield and purity.

The biological activity of 2-Cyclopropyl-4-phenylpyrrolidine is attributed to its interaction with specific molecular targets, particularly enzymes and receptors. The cyclopropyl group increases binding affinity due to conformational rigidity, while the phenyl group facilitates hydrophobic interactions, modulating enzyme or receptor activity.

3.2 Potential Therapeutic Applications

Research has indicated potential therapeutic applications in:

• Antiviral Activity: Investigated for its ability to inhibit viral replication.
• Anticancer Properties: Shown promise in inducing cytotoxic effects in tumor cells by interfering with tubulin polymerization, similar to known chemotherapeutics like Taxol .

4.1 Antiparasitic Activity

A study focused on the compound's efficacy against Trypanosoma cruzi, the causative agent of Chagas disease. In vitro assays demonstrated that derivatives of pyrrolidine structures showed significant antiparasitic activity, suggesting that modifications in the structure could enhance efficacy .

4.2 Structure-Activity Relationship (SAR)

A detailed SAR analysis revealed that modifications at specific positions on the pyrrolidine ring could lead to increased potency against various biological targets. For instance, substituents at the 4-position significantly influenced activity levels, with certain configurations yielding IC50 values in the low micromolar range .

5. Comparative Analysis with Similar Compounds

The uniqueness of 2-Cyclopropyl-4-phenylpyrrolidine can be highlighted by comparing it with structurally similar compounds:

Compound Name	Structural Modification	Notable Activity
2-Cyclopropyl-4-(4'-fluorophenyl)pyrrolidine	Fluorine substitution on phenyl group	Enhanced receptor binding
2-Cyclopropyl-4-(4'-methylphenyl)pyrrolidine	Methyl substitution on phenyl group	Increased hydrophobic interactions
2-Cyclopropyl-4-(4'-methoxyphenyl)pyrrolidine	Methoxy substitution on phenyl group	Altered pharmacokinetic properties

These comparisons underscore the significance of substituent variations in modulating biological activity and pharmacological profiles.

6. Future Directions

Ongoing research aims to further elucidate the mechanisms underlying the biological activities of 2-Cyclopropyl-4-phenylpyrrolidine. Future studies may focus on:

• In Vivo Studies: To confirm efficacy in animal models.
• Expanded SAR Studies: To identify additional modifications that enhance therapeutic potential.

Q & A

Q. Answer :

• Cyclopropanation : Introduce the cyclopropyl group via [2+1] cycloaddition using carbene precursors (e.g., Simmons-Smith reagents) under inert conditions. Challenges include regioselectivity control and side reactions with the pyrrolidine nitrogen .
• Cross-Coupling : Utilize Suzuki-Miyaura or Buchwald-Hartwig coupling to attach the phenyl group to the pyrrolidine core. Palladium catalysts (e.g., Pd(PPh₃)₄) and optimized ligand systems are critical for yield improvement .
• Post-Functionalization : Modify pre-synthesized pyrrolidine derivatives with cyclopropyl groups via nucleophilic substitution. Steric hindrance from the phenyl group often necessitates high-temperature conditions .

Basic: Which spectroscopic and chromatographic techniques are most reliable for characterizing 2-Cyclopropyl-4-phenylpyrrolidine?

Q. Answer :

• NMR Spectroscopy : ¹H/¹³C NMR identifies cyclopropyl ring protons (δ ~0.5–1.5 ppm) and phenyl group aromatic signals (δ ~7.0–7.5 ppm). 2D NMR (e.g., COSY, HSQC) resolves stereochemical ambiguities .
• HPLC-MS : Reverse-phase HPLC with C18 columns and MS detection (ESI+) confirms purity (>95%) and molecular ion peaks (e.g., [M+H]⁺). Gradient elution with acetonitrile/water is recommended .
• X-ray Crystallography : Resolves absolute configuration, particularly for chiral centers in the pyrrolidine ring. Requires high-purity crystals grown via slow vapor diffusion .

Basic: What safety precautions are critical when handling 2-Cyclopropyl-4-phenylpyrrolidine in lab settings?

Q. Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves (EN374 standard) and type P95 respirators to avoid inhalation of dust. Use flame-resistant lab coats due to potential flammability .
• Ventilation : Conduct reactions in fume hoods to mitigate vapor exposure. Monitor airborne concentrations with real-time gas detectors .
• Spill Management : Neutralize spills with inert adsorbents (e.g., vermiculite) and dispose as hazardous waste under EPA guidelines .

Advanced: How can researchers resolve contradictions in reported physicochemical properties (e.g., solubility, stability) of 2-Cyclopropyl-4-phenylpyrrolidine?

Q. Answer :

• Comparative Analysis : Replicate experimental conditions (e.g., solvent polarity, temperature) from conflicting studies. For solubility discrepancies, use standardized shake-flask methods with HPLC validation .
• Computational Modeling : Apply COSMO-RS or DFT calculations to predict solubility parameters and degradation pathways. Cross-validate with experimental data to identify outliers .
• Batch Variability Testing : Analyze multiple synthetic batches via DSC (differential scanning calorimetry) to assess crystallinity differences impacting stability .

Advanced: What strategies optimize enantioselective synthesis of 2-Cyclopropyl-4-phenylpyrrolidine for pharmacological studies?

Q. Answer :

• Chiral Catalysts : Use asymmetric hydrogenation with Ru-BINAP complexes or organocatalysts (e.g., proline derivatives) to induce enantiomeric excess (>90%). Monitor ee via chiral HPLC .
• Dynamic Kinetic Resolution : Combine racemization catalysts (e.g., enzymes) with stereoselective reagents to maximize yield of a single enantiomer .
• In Silico Screening : Perform molecular docking to prioritize enantiomers with higher receptor-binding affinity, reducing trial-and-error synthesis .

Advanced: How should researchers design in vitro assays to evaluate the biological activity of 2-Cyclopropyl-4-phenylpyrrolidine derivatives?

Q. Answer :

• Target Selection : Prioritize receptors (e.g., GPCRs, ion channels) based on structural analogs. For example, phenylpyrrolidine derivatives often exhibit serotonin receptor modulation .
• Dose-Response Curves : Use HEK293 cells transfected with target receptors. Measure EC₅₀ values via calcium flux assays or cAMP accumulation, ensuring triplicate replicates .
• Counter-Screening : Test against off-targets (e.g., CYP450 enzymes) to assess selectivity. LC-MS/MS quantifies metabolite formation .

Advanced: What computational methods predict the metabolic pathways of 2-Cyclopropyl-4-phenylpyrrolidine?

Q. Answer :

• QSAR Modeling : Train models on pyrrolidine derivatives with known CYP450 metabolism data. Use descriptors like logP and topological polar surface area .
• Density Functional Theory (DFT) : Calculate activation energies for oxidative reactions (e.g., N-dealkylation) to identify dominant metabolic sites .
• In Silico Tools : Use SwissADME or ADMET Predictor™ to simulate hepatic clearance and metabolite profiles. Validate with in vitro microsomal assays .

Advanced: How can researchers mitigate batch-to-batch variability in scaled-up synthesis of 2-Cyclopropyl-4-phenylpyrrolidine?

Q. Answer :

• Process Analytical Technology (PAT) : Implement inline FTIR or Raman spectroscopy to monitor reaction progress and intermediate purity in real time .
• Design of Experiments (DoE) : Use factorial designs to optimize parameters (e.g., temperature, stoichiometry). Response surface methodology (RSM) minimizes impurity formation .
• Crystallization Control : Seed batches with pre-characterized crystals to ensure consistent polymorph formation. Use anti-solvent addition under controlled cooling rates .